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Compound of Interest

Compound Name: Decanedioic acid-d4

Cat. No.: B1474412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Decanedioic acid-d4, a deuterated

stable isotope-labeled internal standard crucial for quantitative bioanalytical studies. This

document outlines its chemical and physical properties, provides a detailed experimental

protocol for its application in mass spectrometry, and illustrates a typical analytical workflow.

Core Compound Information
Decanedioic acid-d4 is the deuterium-labeled analog of decanedioic acid, also known as

sebacic acid. The incorporation of four deuterium atoms provides a distinct mass shift, making

it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS) applications. Its near-identical physicochemical

properties to the endogenous, unlabeled compound ensure that it behaves similarly during

sample extraction, chromatography, and ionization, thereby correcting for variations throughout

the analytical workflow.

Table 1: Chemical and Physical Properties of Decanedioic Acid-d4

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1474412?utm_src=pdf-interest
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 339080-77-2 N/A

Molecular Formula C₁₀H₁₄D₄O₄ N/A

Molecular Weight 206.27 g/mol N/A

Appearance White to off-white solid [1]

Melting Point 133-137 °C (for unlabeled) [2][3]

Boiling Point
294.5 °C at 100 mmHg (for

unlabeled)
[2]

Flash Point 220 °C (for unlabeled) [2]

Solubility

Slightly soluble in water;

soluble in alcohol and ether

(for unlabeled)

Storage Store at room temperature

Table 2: Isotopic Purity of Decanedioic Acid-d4

Parameter Specification Analytical Method

Isotopic Purity ≥ 98 atom % D
Mass Spectrometry, NMR

Spectroscopy

Deuterated Positions 2,2,9,9 NMR Spectroscopy

Note: Isotopic purity can vary

between batches. Always refer

to the Certificate of Analysis

provided by the supplier for lot-

specific data.

Application in Quantitative Analysis
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Decanedioic acid-d4 is primarily utilized as an internal standard in stable isotope dilution

assays for the precise quantification of decanedioic acid and other dicarboxylic acids in

biological matrices such as plasma, urine, and tissue extracts. This technique is fundamental in

metabolomics research, particularly in studies investigating fatty acid oxidation disorders and

other metabolic diseases where dicarboxylic acid levels are significant biomarkers.

Signaling Pathway Context: Fatty Acid Beta-Oxidation
Decanedioic acid is a dicarboxylic acid that can be formed through the omega-oxidation of fatty

acids, a process that becomes more active when beta-oxidation is impaired. In several

inherited metabolic disorders, such as medium-chain acyl-CoA dehydrogenase deficiency

(MCADD), the blockage of the primary fatty acid degradation pathway leads to an accumulation

of medium-chain fatty acids, which are then shunted into the omega-oxidation pathway,

resulting in elevated levels of dicarboxylic acids like decanedioic acid in biological fluids. The

quantification of these acids is therefore critical for the diagnosis and monitoring of such

conditions.
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Simplified Overview of Fatty Acid Metabolism
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Caption: Fatty acid metabolism pathways.

Experimental Protocol: Quantification of
Decanedioic Acid in Human Plasma using LC-
MS/MS
This protocol provides a representative method for the quantification of decanedioic acid in

human plasma using Decanedioic acid-d4 as an internal standard. This method is adapted

from established procedures for dicarboxylic acid analysis.

Materials and Reagents
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Decanedioic acid (analytical standard)

Decanedioic acid-d4 (internal standard)

Human plasma (K2-EDTA)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Preparation of Standard and Internal Standard Solutions
Stock Solutions (1 mg/mL): Accurately weigh and dissolve decanedioic acid and

Decanedioic acid-d4 in methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions of decanedioic

acid by serial dilution of the stock solution with methanol:water (1:1, v/v).

Internal Standard Working Solution (1 µg/mL): Dilute the Decanedioic acid-d4 stock

solution with methanol:water (1:1, v/v).

Sample Preparation
Plasma Sample Aliquoting: To 100 µL of human plasma, add 10 µL of the internal standard

working solution (1 µg/mL Decanedioic acid-d4).

Protein Precipitation: Add 400 µL of ice-cold acetonitrile to the plasma sample, vortex for 1

minute, and centrifuge at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

LC-MS/MS Conditions
LC System: UPLC system

Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-1 min: 5% B

1-8 min: 5-95% B

8-10 min: 95% B

10-10.1 min: 95-5% B

10.1-12 min: 5% B

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

in negative ion mode.

MRM Transitions:

Decanedioic acid: Q1 201.1 -> Q3 183.1

Decanedioic acid-d4: Q1 205.1 -> Q3 187.1

Data Analysis
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The concentration of decanedioic acid in the plasma samples is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration

curve generated from the standard samples.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the quantitative analysis of a

biological sample using a deuterated internal standard.
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Quantitative Analysis Workflow using a Deuterated Internal Standard
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Caption: Bioanalytical workflow.
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This comprehensive guide provides essential information for the effective use of Decanedioic
acid-d4 in research and development. Adherence to detailed and validated protocols is critical

for achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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